3-(cyclopropylamino)propane-1-sulfonic Acid

• CAS No.: 720699-44-5
• Molecular Formula: C6H13NO3S
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 3-(cyclopropylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C6H13NO3S/c8-11(9,10)5-1-4-7-6-2-3-6/h6-7H,1-5H2,(H,8,9,10)
• InChI Key: VLCUXLMAJCSBIM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCCCS(=O)(=O)O

Description

3-(cyclopropylamino)propane-1-sulfonic Acid is a useful research compound. Its molecular formula is C6H13NO3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,3-propane sultone (2.246 g, 18.39 mmol) in THF (20.0 mL) was added cyclopropanamine (1.214 mL, 17.51 mmol) at room temperature. Upon completion of addition, the reaction mixture was stirred at 40° C. for 30 min, at which point the mixture became a thick white paste. At the conclusion of this period, the reaction mixture was vigorously stirred at 65° C. for 2 h. After cooling to room temperature, the resulting solid was collected by filtration to afford the tilted compound (0.522 g, 17% yield) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 8.67 (br. s, 1H), 3.12 (t, J=6.9 Hz, 2H), 2.72-2.63 (m, 1H), 2.60 (t, J=6.8 Hz, 2H), 2.51-2.46 (m, 1H), 1.97-1.85 (m, 2H), 0.79-0.70 (m, 4H).